Cas no 2060045-89-6 (1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile)

• Product Name: 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile
• CAS No: 2060045-89-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD30488331
• CID: 5613858
• PubChem ID: 137702757
• Update Time: 2025-06-15

1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[2-Hydroxy-3-(methylamino)propyl]cyclopentane-1-carbonitrile
• 2060045-89-6
• EN300-330634
• CID 137702757
• Cyclopentanecarbonitrile, 1-[2-hydroxy-3-(methylamino)propyl]-
• 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile

• MDL： MFCD30488331
• Inchi： 1S/C10H18N2O/c1-12-7-9(13)6-10(8-11)4-2-3-5-10/h9,12-13H,2-7H2,1H3
• InChI Key： DXGHRADBDOXREG-UHFFFAOYSA-N
• SMILES： OC(CNC)CC1(C#N)CCCC1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 350.6±12.0 °C(Predicted)
• pka: 14.81±0.20(Predicted)

Additional information on 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile

Comprehensive Overview of 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile (CAS No. 2060045-89-6)

The compound 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile (CAS No. 2060045-89-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentane ring substituted with a hydroxy group, a methylamino moiety, and a carbonitrile functional group, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile is its role as a precursor in the synthesis of bioactive molecules. The presence of both hydroxy and methylamino groups allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly valuable in the design of small-molecule drugs, where precise control over molecular interactions is crucial. Recent studies have highlighted its potential in modulating enzyme activity, making it a candidate for enzyme inhibitors and receptor agonists.

In the context of current trends, the demand for sustainable synthesis methods has led to increased scrutiny of compounds like 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile. Researchers are investigating green chemistry approaches to its production, minimizing waste and energy consumption. This aligns with broader industry shifts toward environmentally friendly practices, a topic frequently searched by professionals in the field. Additionally, the compound's potential applications in personalized medicine and precision therapeutics resonate with the growing focus on tailored healthcare solutions.

The structural features of 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile also make it a subject of interest in computational chemistry and molecular modeling. Advanced simulations are being used to predict its interactions with biological targets, accelerating the drug discovery process. This approach is particularly relevant in the era of AI-driven drug design, where machine learning algorithms analyze vast datasets to identify promising candidates. Such innovations are frequently discussed in forums and publications, reflecting their importance to modern research.

Another area of exploration is the compound's potential role in neuroprotection and cognitive enhancement. Preliminary studies suggest that derivatives of 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile may influence neurotransmitter systems, offering avenues for treating conditions like neurodegenerative diseases. This aligns with the public's growing awareness of brain health and the search for natural and synthetic compounds that support cognitive function. As such, the compound is often mentioned in discussions about nootropics and neuropharmacology.

From a commercial perspective, 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its high purity and consistent quality are critical for reproducible results in laboratory settings. Suppliers often highlight these attributes in response to the demand for reliable research chemicals, a common search term among scientists and procurement professionals.

In summary, 1-2-hydroxy-3-(methylamino)propylcyclopentane-1-carbonitrile (CAS No. 2060045-89-6) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring relevance. As research continues to uncover its potential, it is likely to remain a topic of interest in both academic and industrial circles, particularly in the context of emerging trends like AI in chemistry and green pharmaceuticals.